N-(3-acetylphenyl)-2-(2-((5-chloropyridin-2-yl)amino)thiazol-4-yl)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[2-[(5-chloropyridin-2-yl)amino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C18H15ClN4O2S/c1-11(24)12-3-2-4-14(7-12)21-17(25)8-15-10-26-18(22-15)23-16-6-5-13(19)9-20-16/h2-7,9-10H,8H2,1H3,(H,21,25)(H,20,22,23)
• InChI Key: NOMGOCBUZJIOFY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CC2=CSC(=N2)NC3=NC=C(C=C3)Cl
• Molecular Formula: C18H15ClN4O2S
• Molecular Weight: 386.9 g/mol

Description

N-(3-acetylphenyl)-2-(2-((5-chloropyridin-2-yl)amino)thiazol-4-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a thiazole-based compound that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments have been extensively studied.

Scientific Research Applications

Structure-Activity Relationships

Studies on the structure-activity relationships of related compounds, such as phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, highlight the significance of various heterocyclic analogs to improve metabolic stability. These investigations provide insights into how modifications in the chemical structure can affect the biological activity and metabolic profile of compounds, offering a pathway to optimizing therapeutic agents for better efficacy and reduced metabolic liabilities (Stec et al., 2011).

Crystal Structure Analysis

Crystallographic studies of related acetamide derivatives have been performed to understand their molecular conformation and the types of intermolecular interactions they can engage in. Such analyses are crucial for the rational design of compounds with desired physical and chemical properties. For instance, the structures of two N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides were determined, shedding light on their 'V' shaped conformation and the 3-D arrays generated by various intermolecular interactions (Boechat et al., 2011).

Corrosion Inhibition

The synthesis and evaluation of new long alkyl side chain acetamide, isoxazolidine, and isoxazoline derivatives as corrosion inhibitors have been explored. This research indicates the potential use of such compounds in protecting metals against corrosion, particularly in acidic and oil medium environments, thereby highlighting their industrial applications (Yıldırım & Cetin, 2008).

Antimicrobial Activity

The antimicrobial activities of novel thiazolidinone and acetidinone derivatives have been synthesized and evaluated, demonstrating the potential of such compounds in the development of new antimicrobial agents. These studies contribute to the ongoing search for effective treatments against various microbial infections (Mistry, Desai, & Intwala, 2009).

Antitumor and Antioxidant Evaluation

Research into the synthesis, antioxidant, and antitumor evaluation of certain N-substituted-2-amino-1,3,4-thiadiazoles has shown promising results. These compounds have been screened for their cytotoxicity and antioxidant activities, offering a potential pathway for the development of new therapeutic agents in the fight against cancer and oxidative stress-related diseases (Hamama et al., 2013).